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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

Executive Summary: Ethyl phenylacetate is a widely used fragrance and flavoring agent

characterized by its ready biodegradability and high mobility in soil. Its environmental

persistence is low due to a combination of biotic and abiotic degradation processes. The

primary degradation pathway involves the initial hydrolysis to phenylacetic acid and ethanol,

followed by a well-documented aerobic bacterial pathway that converts phenylacetic acid into

central metabolites like succinyl-CoA and acetyl-CoA. With a low potential for bioaccumulation,

ethyl phenylacetate is considered to have a favorable environmental profile when released

into a biologically active environment.

Introduction
Ethyl phenylacetate (CAS 101-97-3) is an ester of phenylacetic acid and ethanol, known for

its strong, sweet, honey-like floral odor.[1][2] It is a key component in the fragrance and flavor

industries, used in perfumes, cosmetics, and a variety of food products.[2][3] It also sees

application as a greener, less toxic solvent in chemical synthesis.[1][4] Given its widespread

use, understanding its behavior, persistence, and ultimate fate in the environment is critical for

assessing its ecological impact. This technical guide provides a comprehensive overview of the

environmental fate and biodegradability of ethyl phenylacetate, intended for researchers,

environmental scientists, and professionals in the chemical and drug development industries.

Physicochemical Properties
The environmental distribution and behavior of a chemical are largely dictated by its

physicochemical properties. Key properties for ethyl phenylacetate are summarized in Table
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1. Its moderate water solubility and Log P value, combined with its vapor pressure, indicate that

it can partition between water, soil, and air compartments.

Property Value Source

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [2][5]

Physical State Clear, colorless liquid [3][5]

Melting Point -29 °C [6][7]

Boiling Point 226 - 229 °C [3][6][7]

Vapor Pressure
0.06 mmHg (6.24 x 10⁻² mm

Hg) at 25 °C
[5][7]

Water Solubility 1,478 mg/L at 25 °C [5]

Log P (Octanol-Water Partition

Coefficient)
2.3 [5]

Table 1: Physicochemical Properties of Ethyl Phenylacetate.

Environmental Fate
The following sections detail the abiotic and biotic processes that govern the fate of ethyl
phenylacetate in the environment.

Abiotic Degradation
Hydrolysis: As an ester, ethyl phenylacetate can undergo hydrolysis to form phenylacetic acid

and ethanol. Under typical environmental conditions (pH 4-9), this process is expected to be

slow.[8] However, the rate can be influenced by pH and temperature.[8][9]

Photolysis: Ethyl phenylacetate does not contain chromophores that absorb light at

wavelengths greater than 290 nm.[5] Therefore, it is not expected to be susceptible to direct

photolysis in water or on soil surfaces.[5] In the atmosphere, vapor-phase ethyl phenylacetate
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is predicted to be degraded by reacting with photochemically-produced hydroxyl radicals, with

an estimated half-life of 6.2 days.[5]

Biotic Degradation (Biodegradability)
Biodegradation is a major degradation pathway for ethyl phenylacetate.[5] In a standard

"Closed Bottle Test" (OECD 301D), it achieved 78% degradation in 28 days, which classifies it

as "readily biodegradable".[5][10] This indicates that it can be rapidly and ultimately broken

down by microorganisms in environmental systems like wastewater treatment plants.[10]

Environmental Distribution
The overall environmental fate is a combination of its distribution and degradation processes.
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Figure 1. Conceptual workflow of the environmental fate of ethyl phenylacetate.

Volatilization: With a Henry's Law constant estimated at 1.88 x 10⁻⁵ atm-m³/mol, ethyl
phenylacetate is expected to volatilize from water surfaces.[5] Its vapor pressure also

suggests it may volatilize from dry soil surfaces.[5]

Soil Mobility and Adsorption: Experimentally determined soil organic carbon-water partitioning

coefficient (Koc) values for ethyl phenylacetate have been reported as 78, 110, and 129.[5]
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According to standard classification schemes, these values indicate that ethyl phenylacetate
is expected to have high mobility in soil and a low potential for adsorption to soil particles.[5]

Bioconcentration: The estimated bioconcentration factor (BCF) for ethyl phenylacetate in fish

is 15.[5] This low value suggests that the potential for bioconcentration in aquatic organisms is

not significant.[5]

Parameter Value Interpretation Source

Henry's Law Constant
1.88 x 10⁻⁵ atm-

m³/mol (estimated)

Volatilization from

water is expected
[5]

Soil Adsorption

Coefficient (Koc)

78, 110, 129

(experimental)
High mobility in soil [5]

Bioconcentration

Factor (BCF)
15 (estimated)

Low potential for

bioaccumulation
[5]

Ready

Biodegradability

78% degradation in 28

days
Readily biodegradable [5]

Predicted No-Effect

Conc. (PNEC)

0.00818 mg/L

(Freshwater)

Ecotoxicity reference

value
[11]

Predicted No-Effect

Conc. (PNEC)

0.179 mg/kg

(Sediment)

Ecotoxicity reference

value
[11]

Predicted No-Effect

Conc. (PNEC)
0.031 mg/kg (Soil)

Ecotoxicity reference

value
[11]

Table 2: Environmental Fate and Ecotoxicity Parameters for Ethyl Phenylacetate.

Biodegradation Pathway
The complete biodegradation of ethyl phenylacetate is a multi-step process. The initial step is

the hydrolysis of the ester bond, followed by the degradation of the resulting phenylacetic acid,

which has been extensively studied in bacteria.[12][13]

Initial Hydrolysis
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The first step in the biodegradation of ethyl phenylacetate is the enzymatic hydrolysis by

esterases, which cleaves the molecule into phenylacetic acid and ethanol. Both of these

products are readily metabolized by a wide range of microorganisms.

Aerobic Degradation of Phenylacetate
The aerobic bacterial degradation of phenylacetic acid is a complex, well-elucidated "hybrid"

pathway that utilizes coenzyme A (CoA) thioesters, a feature typically associated with

anaerobic metabolism.[13][14][15] This pathway is encoded by the paa gene cluster and is

found in approximately 16% of sequenced bacteria, including common species like E. coli and

Pseudomonas putida.[12][14][16]

The key steps are:

Activation: Phenylacetic acid is activated to phenylacetyl-CoA by the enzyme phenylacetate-

CoA ligase (PaaK), an ATP-dependent reaction.[16][17][18][19][20]

Ring Epoxidation: A multicomponent oxygenase complex (PaaABCDE) catalyzes the

epoxidation of the aromatic ring to form ring-1,2-epoxyphenylacetyl-CoA.[14][21]

Isomerization & Ring Opening: The epoxide is isomerized to an oxepin intermediate by

PaaG, which is then hydrolyzed and opened by the bifunctional enzyme PaaZ.[14][21]

β-Oxidation-like Cascade: The resulting aliphatic chain undergoes a series of reactions

analogous to fatty acid β-oxidation, catalyzed by enzymes PaaF, PaaH, and PaaJ.[21]

Thiolytic Cleavage: The final step, catalyzed by β-ketoadipyl-CoA thiolase (PaaE), is the

thiolytic cleavage of 3-oxoadipyl-CoA to yield succinyl-CoA and acetyl-CoA, which enter the

central metabolic TCA cycle.[15]
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Figure 2. Aerobic bacterial degradation pathway of ethyl phenylacetate to central metabolites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b125129?utm_src=pdf-body-img
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Experimental Methodologies
The assessment of a chemical's environmental fate relies on standardized testing protocols.

The key methodologies relevant to ethyl phenylacetate are outlined below.

Ready Biodegradability - Closed Bottle Test (OECD
301D)
This test evaluates the potential for a chemical to be rapidly and completely biodegraded by

aerobic microorganisms.[10][22]

Principle: A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms (e.g., from sewage treatment plant effluent) and kept in a

completely filled, sealed bottle in the dark at a constant temperature.[23][24]

Methodology: The degradation of the substance is followed by measuring the consumption of

dissolved oxygen over a 28-day period.[10][23] The amount of oxygen consumed is

compared to the theoretical oxygen demand (ThOD) to calculate the percentage of

biodegradation.[10]

Pass Criteria: A substance is considered "readily biodegradable" if it reaches >60%

biodegradation within the 28-day test period and within a "10-day window" after the

degradation has started (i.e., passed 10%).[23]
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Figure 3. Simplified workflow for the OECD 301D Closed Bottle Test.
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Soil Sorption Coefficient (Koc) - HPLC Method (OECD
121)
This screening method estimates the adsorption coefficient (Koc) using High-Performance

Liquid Chromatography (HPLC).[25][26]

Principle: The method is based on the correlation between a chemical's retention time on an

HPLC column and its soil organic carbon-water partition coefficient.[25][27]

Methodology: The test substance and a set of reference substances with known Koc values

are injected onto an HPLC column with a specific stationary phase (e.g., cyanopropyl).[26]

[28] The retention time of the test substance is measured and used to calculate its log Koc

by interpolation from a calibration curve generated by the reference substances.[27]

Hydrolysis as a Function of pH (OECD 111)
This test determines the rate of abiotic hydrolysis of chemicals in aqueous solutions at

environmentally relevant pH values.[8][9]

Principle: The test measures the degradation of a substance in sterile aqueous buffer

solutions at different pH levels (typically 4, 7, and 9) and temperatures, in the absence of

microorganisms.[9][29]

Methodology: A preliminary test is often run at an elevated temperature (e.g., 50°C) for 5

days to quickly determine if hydrolysis is significant.[9][30] If hydrolysis occurs, a main study

is conducted at various temperatures to determine the hydrolysis rate constants and half-

lives. The concentration of the test substance and any major hydrolysis products are

monitored over time using appropriate analytical methods.[29][30]

Conclusion
Ethyl phenylacetate demonstrates an environmental profile characterized by low persistence,

high mobility, and a low potential for bioaccumulation. Its classification as "readily

biodegradable" is supported by standardized testing and the existence of a well-understood

microbial degradation pathway for its primary metabolite, phenylacetic acid. While its high

mobility in soil suggests a potential for leaching, this is mitigated by its rapid removal through

biodegradation, making it unlikely to persist or accumulate in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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